kericembrenolide B
kericembrenolide B
Brand Name:
Vulcanchem
CAS No.:
104992-93-0
VCID:
VC0218162
InChI:
InChI=1S/C22H30O4/c1-14-9-11-19-17(4)22(24)26-21(19)13-15(2)7-6-8-16(3)20(12-10-14)25-18(5)23/h8,10,13,19-21H,4,6-7,9,11-12H2,1-3,5H3/b14-10-,15-13-,16-8-/t19-,20-,21+/m1/s1
SMILES:
CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C
Molecular Formula:
C8H12ClNO
Molecular Weight:
358.5 g/mol
kericembrenolide B
CAS No.: 104992-93-0
Main Products
VCID: VC0218162
Molecular Formula: C8H12ClNO
Molecular Weight: 358.5 g/mol
| CAS No. | 104992-93-0 |
|---|---|
| Product Name | kericembrenolide B |
| Molecular Formula | C8H12ClNO |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | [(3aR,6Z,9R,10Z,14Z,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-9-yl] acetate |
| Standard InChI | InChI=1S/C22H30O4/c1-14-9-11-19-17(4)22(24)26-21(19)13-15(2)7-6-8-16(3)20(12-10-14)25-18(5)23/h8,10,13,19-21H,4,6-7,9,11-12H2,1-3,5H3/b14-10-,15-13-,16-8-/t19-,20-,21+/m1/s1 |
| Standard InChIKey | SEYWCNKTQOZEOO-DXHWKWCBSA-N |
| Isomeric SMILES | C/C/1=C/C[C@H](/C(=C\CC/C(=C\[C@H]2[C@H](CC1)C(=C)C(=O)O2)/C)/C)OC(=O)C |
| SMILES | CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C |
| Canonical SMILES | CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C |
| Synonyms | kericembrenolide B |
| PubChem Compound | 6439016 |
| Last Modified | Nov 11 2021 |
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